Cas no 58859-82-8 (5-Methyl-1-(piperidin-4-Yl)-1h-benzoDimidazol-2(3h)-one Hydrochloric Acid Salt)

• Product Name: 5-Methyl-1-(piperidin-4-Yl)-1h-benzoDimidazol-2(3h)-one Hydrochloric Acid Salt
• CAS No: 58859-82-8
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 2103723
• PubChem ID: 91655029
• Update Time: 2025-06-08

5-Methyl-1-(piperidin-4-Yl)-1h-benzoDimidazol-2(3h)-one Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-5-methyl-1-(4-piperidinyl)-2H-Benzimidazol-2-one
• AB7610
• 5-Methyl-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one hydrochloride
• AKOS027339525
• 58859-82-8
• 5-Methyl-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-onehydrochloride
• 1923082-77-2
• AS-44861
• DA-04615
• 5-Methyl-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl
• 6-methyl-3-piperidin-4-yl-1H-benzimidazol-2-one;hydrochloride
• MFCD16621702
• 5-Methyl-1-(piperidin-4-Yl)-1h-benzoDimidazol-2(3h)-one Hydrochloric Acid Salt

• Inchi： 1S/C13H17N3O.ClH/c1-9-2-3-12-11(8-9)15-13(17)16(12)10-4-6-14-7-5-10;/h2-3,8,10,14H,4-7H2,1H3,(H,15,17);1H
• InChI Key： XCJJDJIKANGRLL-UHFFFAOYSA-N
• SMILES： Cl.O=C1NC2C=C(C)C=CC=2N1C1CCNCC1

Computed Properties

• Exact Mass: 267.1138399Da
• Monoisotopic Mass: 267.1138399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on 5-Methyl-1-(piperidin-4-Yl)-1h-benzoDimidazol-2(3h)-one Hydrochloric Acid Salt

Introduction to 5-Methyl-1-(piperidin-4-Yl)-1H-benzoDimidazol-2(3H)-one Hydrochloric Acid Salt (CAS No. 58859-82-8)

The compound 5-Methyl-1-(piperidin-4-Yl)-1H-benzoDimidazol-2(3H)-one Hydrochloric Acid Salt, identified by its CAS number 58859-82-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a benzo[d]imidazole core with a piperidine moiety, which is known to enhance its pharmacological properties by improving solubility, bioavailability, and target binding affinity.

In recent years, the exploration of benzo[d]imidazole derivatives has been extensively studied for their role in modulating various biological pathways. The presence of the 5-Methyl group and the piperidin-4-Yl substituent in this compound contributes to its unique chemical profile, making it a promising candidate for further investigation in drug discovery. Specifically, the benzo[d]imidazole scaffold is well-documented for its anti-inflammatory, antimicrobial, and anticancer properties, while the piperidine ring often serves as a key pharmacophore in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve higher efficacy and reduced side effects. The 5-Methyl-1-(piperidin-4-Yl)-1H-benzoDimidazol-2(3H)-one Hydrochloric Acid Salt has been synthesized with the intention of leveraging these structural features to develop novel therapeutic agents. Preliminary studies have demonstrated that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The hydrochloric acid salt form enhances the stability and solubility of the molecule, making it more suitable for formulation into pharmaceutical products.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzo[d]imidazole core is typically formed through condensation reactions between appropriately substituted benzoylacetonitrile derivatives and formamidine acetate or urea derivatives. Subsequent functionalization with the piperidin-4-Yl group is achieved through nucleophilic substitution or coupling reactions, depending on the synthetic route chosen. The final step involves salt formation with hydrochloric acid to improve crystallinity and storage stability.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The piperidine moiety is particularly interesting because it mimics natural neurotransmitter structures, allowing for selective interaction with CNS receptors. Recent studies have shown that derivatives of benzo[d]imidazole with piperidine substituents exhibit promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes. The 5-Methyl group further modulates the electronic properties of the molecule, enhancing its binding affinity to target proteins involved in these pathologies.

The pharmacokinetic profile of 5-Methyl-1-(piperidin-4-Yl)-1H-benzoDimidazol-2(3H)-one Hydrochloric Acid Salt is also an area of active investigation. Initial pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology assessments have shown that it demonstrates low toxicity at tested doses, which is a critical factor in drug development. These findings are encouraging and warrant further exploration into its safety profile through more comprehensive animal models and clinical trials.

In conclusion, 5-Methyl-1-(piperidin-4-Yl)-1H-benzoDimidazol-2(3H)-one Hydrochloric Acid Salt (CAS No. 58859-82-8) represents a promising candidate for future pharmaceutical applications due to its unique structural features and demonstrated biological activities. Its synthesis presents an interesting challenge for organic chemists, while its potential therapeutic benefits make it an attractive target for further research. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.